Cas no 92032-55-8 (2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 92032-55-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4665073
• Update Time: 2025-06-11

2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(phenylamino)-1-(1-piperidinyl)-
• 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H18N2O/c16-13(15-9-5-2-6-10-15)11-14-12-7-3-1-4-8-12/h1,3-4,7-8,14H,2,5-6,9-11H2
• InChI Key： HSBBNLFNMOOMMR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CNC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-(Phenylamino)-1-(piperidin-1-yl)ethan-1-one (CAS: 92032-55-8)

The compound 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one (CAS: 92032-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications, mechanism of action, and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to achieve high yields and purity. The compound's structural versatility allows for modifications that can fine-tune its biological activity, making it a promising candidate for further development. Notably, its piperidine moiety has been identified as a critical pharmacophore, contributing to its interaction with various biological targets.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key signaling pathways. For instance, recent findings suggest that 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one exhibits inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative processes. These findings are particularly relevant for the development of novel therapeutics for conditions such as Alzheimer's disease and chronic inflammation. Additionally, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been evaluated to assess its suitability for clinical applications.

Another area of interest is the compound's potential as a scaffold for the design of new drugs. Researchers have explored its derivatives, aiming to improve selectivity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in these efforts, enabling the identification of key structural features that correlate with enhanced biological activity. These insights are expected to guide the rational design of next-generation therapeutics based on this chemical framework.

Despite the promising findings, challenges remain in the development of 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one as a viable drug candidate. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, the latest research on 2-(phenylamino)-1-(piperidin-1-yl)ethan-1-one (CAS: 92032-55-8) underscores its potential as a versatile and pharmacologically active molecule. Continued investigation into its mechanisms of action, synthetic optimization, and therapeutic applications will be crucial for advancing its development in the pharmaceutical industry. This compound represents a valuable addition to the toolkit of medicinal chemists and holds promise for addressing unmet medical needs.